Cas no 114499-45-5 (Magnesium,bromo(3,7-dimethyloctyl)-)

• Product Name: Magnesium,bromo(3,7-dimethyloctyl)-
• CAS No: 114499-45-5
• MF: C₁₀H₂₁BrMg
• MW: 245.482743024826
• MDL: MFCD06798074
• CID: 132418
• PubChem ID: 11107616
• Update Time: 2025-05-27

Magnesium,bromo(3,7-dimethyloctyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium,bromo(3,7-dimethyloctyl)-
• 3,7-DIMETHYLOCTYLMAGNESIUM BROMIDE SOLUTION
• magnesium bromide 3,7-dimethyloctan-1-ide
• 3 7-DIMETHYLOCTYLMAGNESIUM BROMIDE 1.0&
• 3,7-Dimethyloctylmagnesium bromide solution 1.0 in diethyl ether
• 3,7-DiMethyloctylMagnesiuM broMide solution 1.0 M in diethyl ether
• Magnesium, bromo(3,7-dimethyloctyl)-
• 3,7-Dimethyloctylmagnesium bromide, 0.50 M in 2-MeTHF
• 3,7-dimethyloctyl magnesium bromide
• CZIGPVDHJSGGIU-UHFFFAOYSA-M
• 3,7-dimethyloctylmagnesium bromide
• MFCD06798074
• 3,7-Dimethyloctylmagnesium bromide, 0.50 M in THF
• SCHEMBL9017128
• 3.7-dimethyloctyl magnesium bromide
• AKOS015908965
• 114499-45-5

• MDL： MFCD06798074
• Inchi： 1S/C10H21.BrH.Mg/c1-5-10(4)8-6-7-9(2)3;;/h9-10H,1,5-8H2,2-4H3;1H;/q-1;;+2/p-1
• InChI Key： UBZNSHABNFIFHK-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C(C)(C[CH2-])CCCC(C)C

Computed Properties

• Exact Mass: 244.06773
• Monoisotopic Mass: 244.06770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 74.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.856 g/mL at 25 °C
• Flash Point: -13 °F
• PSA: 0
• Solubility: Not determined

Magnesium,bromo(3,7-dimethyloctyl)- Security Information

• Hazardous Material transportation number：UN 1155 3/PG 1
• WGK Germany：1
• Hazard Category Code： 12-19-22-66-67-34-14
• Safety Instruction： 9-16-29-33-45-36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R12-19-22-66-67
• Safety Term：S9-16-29-33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organoalkaline-earth metal compounds Organomagnesium compounds Organomagnesium halides

Additional information on Magnesium,bromo(3,7-dimethyloctyl)-

Exploring Magnesium,bromo(3,7-dimethyloctyl)- (CAS No. 114499-45-5): Properties, Applications, and Innovations

Magnesium,bromo(3,7-dimethyloctyl)- (CAS No. 114499-45-5) is a specialized organomagnesium compound that has garnered significant attention in advanced chemical synthesis and material science. This compound, characterized by its unique bromo(3,7-dimethyloctyl) ligand, plays a pivotal role in catalytic processes and polymer chemistry. Researchers and industries are increasingly exploring its potential due to its stability, reactivity, and compatibility with modern green chemistry principles.

The molecular structure of Magnesium,bromo(3,7-dimethyloctyl)- features a magnesium center coordinated with a bromo and a branched alkyl group, which enhances its solubility in non-polar solvents. This property makes it highly valuable for Grignard-type reactions, where it acts as a precursor for carbon-carbon bond formation. Recent studies highlight its efficiency in pharmaceutical intermediates synthesis, aligning with the growing demand for sustainable drug development.

In the context of renewable energy, Magnesium,bromo(3,7-dimethyloctyl)- has shown promise in the production of high-performance lithium-ion battery electrolytes. Its ability to stabilize reactive intermediates contributes to longer battery life and improved safety—a critical concern for electric vehicle (EV) manufacturers. This application ties into the global push for carbon-neutral technologies, making the compound a topic of interest in clean energy forums.

Another emerging application lies in advanced polymer coatings, where Magnesium,bromo(3,7-dimethyloctyl)- serves as a cross-linking agent. Its thermal stability and resistance to degradation under UV exposure address key challenges in durable materials engineering. Industries such as aerospace and automotive are leveraging these properties to develop coatings that withstand extreme environmental conditions.

From an environmental standpoint, the compound’s low toxicity profile and biodegradability align with EPA regulations and REACH compliance. This has spurred its adoption in eco-friendly manufacturing processes, particularly in Europe and North America. Analysts project a steady growth in its market demand, driven by stricter environmental policies and consumer preference for sustainable products.

Frequently asked questions about Magnesium,bromo(3,7-dimethyloctyl)- include its handling precautions, synthetic alternatives, and cost-effectiveness compared to traditional reagents. Addressing these queries, experts emphasize its storage stability under inert atmospheres and competitive pricing due to scalable production methods. Such insights are vital for chemical procurement professionals evaluating its integration into industrial workflows.

Innovations in catalysis further underscore the versatility of Magnesium,bromo(3,7-dimethyloctyl)-. Recent patents describe its use in asymmetric synthesis, enabling the production of enantiomerically pure compounds for agrochemicals and flavors/fragrances. These breakthroughs highlight its role in reducing waste and improving yield—a cornerstone of circular economy initiatives.

In summary, Magnesium,bromo(3,7-dimethyloctyl)- (CAS No. 114499-45-5) stands at the intersection of innovation and sustainability. Its multifaceted applications—from energy storage to high-value chemicals—reflect its adaptability to contemporary industrial challenges. As research continues to unlock new potentials, this compound is poised to remain a cornerstone of specialty chemistry for years to come.